Cas no 2680868-07-7 (benzyl N-{[4-(but-3-en-1-yl)oxan-4-yl]methyl}carbamate)

• Product Name: benzyl N-{[4-(but-3-en-1-yl)oxan-4-yl]methyl}carbamate
• CAS No: 2680868-07-7
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 6369716
• PubChem ID: 165922433
• Update Time: 2025-05-20

benzyl N-{[4-(but-3-en-1-yl)oxan-4-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[4-(but-3-en-1-yl)oxan-4-yl]methyl}carbamate
• 2680868-07-7
• EN300-28291001

• Inchi： 1S/C18H25NO3/c1-2-3-9-18(10-12-21-13-11-18)15-19-17(20)22-14-16-7-5-4-6-8-16/h2,4-8H,1,3,9-15H2,(H,19,20)
• InChI Key： NJFOMLVKJYNYMH-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(=O)OCC2C=CC=CC=2)(CCC=C)CC1

Computed Properties

• Exact Mass: 303.18344366g/mol
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-{[4-(but-3-en-1-yl)oxan-4-yl]methyl}carbamate

Benzyl N-{[4-(but-3-en-1-yl)oxan-4-yl]methyl}carbamate: A Comprehensive Overview

Benzyl N-{[4-(but-3-en-1-yl)oxan-4-yl]methyl}carbamate, with the CAS number 2680868-07-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a carbamate functional group attached to a substituted oxane ring. The presence of the butenyl group further enhances its chemical versatility, making it a valuable molecule for various applications.

The molecular structure of benzyl N-{[4-(but-3-en-1-yl)oxan-4-yl]methyl}carbamate is defined by its oxane (tetrahydropyran) ring, which is substituted at the 4-position with a butenyl group and a methyl group bearing the carbamate functionality. This arrangement not only imparts stability to the molecule but also provides opportunities for further chemical modifications. Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with bioactive agents.

One of the most intriguing aspects of benzyl N-{[4-(but-3-en-1-yl)oxan-4-y}methyl}carbamate is its reactivity under various synthetic conditions. Researchers have demonstrated that this compound can undergo nucleophilic substitution reactions, making it a versatile building block in organic synthesis. Furthermore, its ability to participate in click chemistry reactions has opened new avenues for the construction of complex molecular architectures.

In terms of applications, benzyl N-{[4-(butenlyl)oxan-methyl}carbamate has shown promise in the development of advanced materials, particularly in the field of polymer science. Its ability to act as a crosslinking agent has led to the creation of high-performance polymers with improved mechanical and thermal properties. These materials are being explored for use in aerospace, automotive, and electronic industries.

The synthesis of benzyl N-{[4-(butenlyl)oxan-methyl}carbamate involves a multi-step process that typically begins with the preparation of the oxane ring followed by functionalization with the butenyl and carbamate groups. Recent advancements in catalytic methods have significantly improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

From an environmental standpoint, benzyl N-{[4-(butenlyl)oxan-methyl}carbamate has been studied for its biodegradability and eco-friendly properties. Preliminary results suggest that this compound can be metabolized by microorganisms under specific conditions, reducing its environmental footprint compared to traditional synthetic polymers.

In conclusion, benzyl N-{[4-(butenlyl)oxan-methyl}carbamate stands out as a multifaceted compound with applications spanning organic synthesis, materials science, and drug delivery systems. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important molecule in modern chemistry.